Cas no 135355-96-3 ((E)-4-tert-butoxy-4-oxo-but-2-enoic acid)

• Product Name: (E)-4-tert-butoxy-4-oxo-but-2-enoic acid
• CAS No: 135355-96-3
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD08669525
• CID: 1060353
• PubChem ID: 5797551
• Update Time: 2025-04-20

(E)-4-tert-butoxy-4-oxo-but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• Fumaric Acid tert-Butyl Ester
• Fumaric acid mono-tert-butyl ester
• (E)-4-(tert-Butoxy)-4-oxobut-2-enoic acid
• C8H12O4
• AK315839
• 4-(TERT-BUTOXY)-4-OXOBUT-2-ENOIC ACID
• (E)-4-[(2-methylpropan-2-yl)oxy]-4-oxobut-2-enoic acid
• Fumaric acid mono-t-butyl ester
• 2-Butenedioic acid (2E)-, 1-(1,1-dimethylethyl) ester
• BAXKSCVINAKVNE-SNAWJCMRSA-N
• 3911AD
• (E)-4-tert-butoxy-4-oxo-but-2-enoic acid
• SCHEMBL642105
• CS-0131262
• 120515-28-8
• EN300-4285682
• 45022-27-3
• A1-50278
• 4-(TERT-BUTOXY)-4-OXOBUT-2-ENOICACID
• MFCD08669525
• (2E)-2-Butenedioic Acid Mono(1,1-dimethylethyl) Ester; (E)-4-tert-Butoxy-4-oxobut-2-enoic Acid
• AS-64842
• (2E)-4-(TERT-BUTOXY)-4-OXOBUT-2-ENOIC ACID
• DB-254876
• A904792
• Fumaric Acid tert-Butyl Ester (>90%)
• 135355-96-3
• AKOS006289274
• SCHEMBL1964699
• (E)-4-TERT-BUTOXY-4-OXOBUT-2-ENOIC ACID
• A11448

• MDL： MFCD08669525
• Inchi： 1S/C8H12O4/c1-8(2,3)12-7(11)5-4-6(9)10/h4-5H,1-3H3,(H,9,10)/b5-4+
• InChI Key： BAXKSCVINAKVNE-SNAWJCMRSA-N
• SMILES： O(C(/C=C/C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters